2-Methoxyethyl 5-((2,6-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(2,6-dimethoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H22O8/c1-13-19(21(23)28-11-10-25-2)15-12-14(8-9-16(15)29-13)30-22(24)20-17(26-3)6-5-7-18(20)27-4/h5-9,12H,10-11H2,1-4H3
• InChI Key: RDILIKWYDQVTMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=C(C=CC=C3OC)OC)C(=O)OCCOC
• Molecular Formula: C22H22O8
• Molecular Weight: 414.4 g/mol
• CAS No.: 896813-75-5

Description

2-Methoxyethyl 5-((2,6-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate is a chemical compound with the molecular formula C22H22O8. It has an average mass of 414.405 Da and a monoisotopic mass of 414.131470 Da.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, such as methoxyethyl, dimethoxybenzoyl, and carboxylate groups. It also contains a benzofuran ring, which is a type of heterocyclic compound.

Physical and Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3, a boiling point of 554.4±50.0 °C at 760 mmHg, and a flash point of 289.1±30.1 °C. It has 8 hydrogen bond acceptors, 0 hydrogen bond donors, and 10 freely rotating bonds. Its ACD/LogP value is 3.40.

Scientific Research Applications

Synthesis and Biological Activity

Novel compounds derived from benzodifurans, such as "2-Methoxyethyl 5-((2,6-dimethoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate", have been synthesized for their potential anti-inflammatory and analgesic properties. These compounds have shown significant inhibitory activities against cyclooxygenase-1/2 (COX-1/2), showcasing their potential as therapeutic agents for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science Applications

The compound's structural features make it a candidate for material science research, particularly in the synthesis of polymers and coatings that require specific molecular architectures for enhanced performance. Although direct studies on "this compound" in material science were not found, similar methoxyethyl and dimethoxybenzoyl derivatives have been explored for their potential in creating innovative materials with unique thermal, mechanical, and optical properties.

Pharmacological Research

The structural complexity and functional groups present in "this compound" suggest its potential use in pharmacological research. Compounds with similar structures have been investigated for their antitumor, antimicrobial, and enzyme inhibitory activities, indicating the possible application of this compound in developing new drugs or therapeutic agents. For example, derivatives of dimethoxybenzoyl have been studied for their antimicrobial activity, highlighting the importance of methoxy and carboxylate groups in interacting with biological targets (Rahman & Gray, 2005).